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Compound of Interest

Compound Name: LAS195319

Cat. No.: B15542463 Get Quote

Essential Safety and Handling Guide for
LAS195319
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

LAS195319, a potent and selective inhaled PI3Kδ inhibitor. Given the nature of this compound

as a potent pharmaceutical powder, stringent adherence to safety protocols is paramount to

ensure personnel safety and prevent contamination.

Personal Protective Equipment (PPE)
Due to the potent nature of LAS195319 and its intended use as an inhaled compound, a

comprehensive PPE strategy is required to minimize exposure through inhalation, dermal

contact, and ingestion. The following table summarizes the recommended PPE for handling

LAS195319.
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PPE Category Item
Specification/Stand
ard

Rationale

Respiratory

Full-face respirator

with P100 (or FFP3)

cartridges

NIOSH or EN

approved

Protects against

inhalation of fine

powder particles,

which is the primary

exposure route.

or a Powered Air-

Purifying Respirator

(PAPR)

A PAPR is

recommended for

longer duration tasks

to reduce breathing

resistance and

improve comfort.

Hand
Double-gloving with

nitrile gloves

ASTM D6319 or EN

374

The outer glove can

be removed upon

leaving the

containment area to

prevent secondary

contamination.

Eye
Chemical safety

goggles or face shield
ANSI Z87.1 or EN 166

To be worn even when

using a full-face

respirator to provide

an extra layer of

protection against

splashes.

Body
Disposable lab coat

with knit cuffs

Prevents

contamination of

personal clothing.

Cuffs prevent powder

from entering sleeves.

or a disposable

coverall (e.g., Tyvek)

Recommended for

procedures with a

higher risk of

contamination.
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Foot
Dedicated, closed-toe

shoes

Should be worn only

in the laboratory.

and disposable shoe

covers

To be worn over

dedicated shoes and

removed before

exiting the controlled

area.

Operational Plan: Handling Procedures
Safe handling of potent compounds like LAS195319 necessitates the use of engineering

controls in addition to PPE. Open handling of this powder is strongly discouraged.

Engineering Controls:
Primary Containment: All manipulations of LAS195319 powder (e.g., weighing, aliquoting,

compounding) must be performed within a certified containment system.

Glovebox or Isolator: Provides the highest level of containment.

Class II, Type B2 Biosafety Cabinet (BSC) or a Fume Hood with HEPA filtration: Suitable

for smaller scale operations. The exhaust must be vented to the outside.

Ventilation: The laboratory should be under negative pressure relative to adjacent areas to

prevent the escape of airborne particles.

Work Surfaces: Work surfaces should be made of a non-porous material (e.g., stainless

steel) and be easily cleanable. Disposable bench liners should be used to contain spills.

Step-by-Step Handling Protocol:
Preparation:

Don all required PPE as outlined in the table above.

Prepare the containment area by laying down a disposable bench liner.
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Assemble all necessary equipment (spatulas, weigh boats, vials, etc.) inside the

containment unit before introducing the compound.

Weighing and Aliquoting:

Perform all powder handling deep within the containment unit.

Use dedicated, disposable equipment where possible.

Handle the compound gently to minimize aerosolization.

Close the primary container immediately after dispensing.

Post-Handling:

Clean all non-disposable equipment within the containment unit using a wetting agent

(e.g., 70% ethanol) to prevent raising dust.

Wipe down the interior of the containment unit with a suitable deactivating agent if one is

known, or a wetting agent followed by a cleaning agent.

Carefully bag all disposable items, including the outer pair of gloves and bench liner,

inside the containment unit before removal.

Disposal Plan
All waste generated from handling LAS195319 is considered hazardous chemical waste.
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Waste Type Disposal Procedure

Solid Waste

All contaminated solid waste (gloves, shoe

covers, bench liners, weigh boats, etc.) must be

placed in a dedicated, labeled hazardous waste

container. The container should be sealed and

stored in a designated satellite accumulation

area.

Liquid Waste

Solutions containing LAS195319 should be

collected in a labeled, sealed hazardous waste

container. Do not dispose of down the drain.

Empty Containers

Empty primary containers of LAS195319 should

be triple-rinsed with a suitable solvent. The

rinsate must be collected as hazardous liquid

waste. The rinsed container can then be

disposed of as solid hazardous waste.

Decontamination

All surfaces and equipment should be

decontaminated. The cleaning materials (wipes,

etc.) must be disposed of as solid hazardous

waste.

Experimental Workflow for Handling LAS195319
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Caption: Workflow for the safe handling of LAS195319 from preparation to disposal.
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Disclaimer: This guide is intended for informational purposes and is based on general best

practices for handling potent pharmaceutical compounds. A formal risk assessment should be

conducted for all specific procedures involving LAS195319. Always consult your institution's

Environmental Health and Safety (EHS) department for specific guidance and protocols.

To cite this document: BenchChem. [Personal protective equipment for handling
LAS195319]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15542463#personal-protective-equipment-for-
handling-las195319]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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